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Compound of Interest

Compound Name: 4-Oxohexanoic acid

Cat. No.: B072597 Get Quote

Essential Safety and Handling Guide for 4-
Oxohexanoic Acid
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemicals like 4-Oxohexanoic acid. This guide provides

immediate, essential safety protocols, operational plans for handling, and disposal procedures

to foster a secure research environment.

Chemical Profile and Hazards

4-Oxohexanoic acid (CAS No. 1117-74-4) is a carboxylic acid containing a ketone group.[1] It

is classified as harmful if swallowed and causes serious eye irritation.[2][3] It is typically a

colorless to pale yellow liquid with a distinct odor and is soluble in water and organic solvents.

[1]

Quantitative Data Summary
A clear understanding of the physical and chemical properties of 4-Oxohexanoic acid is

crucial for its safe handling.
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Property Value

Molecular Formula C6H10O3

Molecular Weight 130.14 g/mol [2]

Appearance Colorless to pale yellow liquid[1]

GHS Hazard Class
Acute toxicity, Oral (Category 4), Serious eye

irritation (Category 2A)[2][3]

Hazard Statements
H302: Harmful if swallowed, H319: Causes

serious eye irritation[3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table outlines the recommended PPE for handling 4-Oxohexanoic acid, categorized

by the scale of the operation.

Equipment
Small-Scale Operations
(e.g., benchtop)

Large-Scale Operations
(e.g., pilot plant)

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

Double-gloving with chemical-

resistant gloves (e.g., butyl

rubber, Viton™)

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Chemical splash goggles and

a face shield[4]

Body Protection Laboratory coat
Chemical-resistant apron or

coveralls over a lab coat

Respiratory Protection
Work in a well-ventilated area

or a chemical fume hood

A full-face air-purifying

respirator may be necessary if

ventilation is inadequate[5]

Footwear Closed-toe shoes
Chemical-resistant, steel-toe

boots
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Operational Plan: Step-by-Step Handling
Adherence to a strict operational plan minimizes the risk of exposure and accidents.

1. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is readily available for all

manipulations.

Keep the container of 4-Oxohexanoic acid tightly closed when not in use.

Store the chemical in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents, strong acids, and bases.[6]

Confirm that an emergency eyewash station and safety shower are easily accessible.

2. Handling the Compound:

Don the appropriate PPE as detailed in the table above before handling the chemical.

Use only non-sparking tools when opening or transferring 4-Oxohexanoic acid.

Avoid direct contact with skin and eyes, and prevent inhalation of vapors.[5]

When transferring, pour slowly to minimize splashing.

3. In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

any contaminated clothing and launder it before reuse. Seek medical attention if skin

irritation develops.[5]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do so.

Continue rinsing and seek immediate medical attention.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration. Seek medical attention.[5]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[3][6]

Chemical Spill Workflow
In the event of a spill, a clear and immediate response is critical. The following diagram outlines

the necessary steps to safely manage a 4-Oxohexanoic acid spill.

Caption: Workflow for Safely Managing a 4-Oxohexanoic Acid Spill.

Disposal Plan
Proper disposal of 4-Oxohexanoic acid and any contaminated materials is crucial to prevent

environmental harm and ensure regulatory compliance.

1. Waste Collection:

Collect all waste containing 4-Oxohexanoic acid, including contaminated absorbent

materials, in a dedicated, properly labeled, and sealed container.

2. Neutralization:

If permissible by local regulations and your institution's safety protocols, neutralize the waste

material. Slowly add a suitable base, such as sodium bicarbonate, to the acidic waste until

the pH is neutral (pH 7).[7] This should be done in a fume hood with appropriate PPE.

3. Storage:

Store the sealed waste container in a designated, well-ventilated hazardous waste storage

area, away from incompatible materials.

4. Disposal:

Dispose of the hazardous waste through a licensed chemical waste disposal company.[5] Do

not pour 4-Oxohexanoic acid down the drain.

Contaminated containers should be triple-rinsed (or the equivalent) and can then be offered

for recycling or reconditioning, or punctured to prevent reuse and disposed of in a sanitary
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landfill if regulations allow.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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